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Compound of Interest

Compound Name: 7-Methylquinoline

Cat. No.: B044030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of

numerous therapeutic agents. Among its many derivatives, 7-methylquinoline and its

analogues have emerged as a class of compounds with a broad and compelling spectrum of

biological activities. This technical guide provides an in-depth exploration of the multifaceted

pharmacological properties of these molecules, with a focus on their anticancer, antimicrobial,

anti-inflammatory, and neuroprotective effects. Detailed experimental protocols, quantitative

biological data, and visual representations of key signaling pathways are presented to facilitate

further research and development in this promising area.

Anticancer Activity: Targeting Key Oncogenic
Pathways
Derivatives of 7-methylquinoline have demonstrated significant potential as anticancer

agents, exhibiting cytotoxicity against a range of human cancer cell lines. Their mechanisms of

action often involve the modulation of critical signaling pathways that are dysregulated in

cancer, such as the PI3K/Akt/mTOR and EGFR pathways.

Quantitative Anticancer Data
The antiproliferative activity of various 7-methylquinoline derivatives is summarized below,

with IC50 values indicating the concentration required to inhibit 50% of cancer cell growth.
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Compound Cancer Cell Line IC50 (µM) Reference

Quinoline-chalcone

derivative 12e
MGC-803 (Gastric) 1.38 [1]

HCT-116 (Colon) 5.34 [1]

MCF-7 (Breast) 5.21 [1]

Quinoline-based

dihydrazone 3b
MCF-7 (Breast) 7.016 [2]

Quinoline-based

dihydrazone 3c
MCF-7 (Breast) 7.05 [2]

6-Chloro-2-(4-

hydroxy-3-

methoxyphenyl)quinoli

ne-4-carboxylic acid

(3j)

MCF-7 (Breast)
- (82.9% growth

reduction)
[3]

Pyrano[3,2-c]quinoline

derivative 5e
- GI50 = 26 nM [4]

Pyrano[3,2-c]quinoline

derivative 5h
- GI50 = 28 nM [4]

Signaling Pathways in Anticancer Activity
PI3K/Akt/mTOR Pathway Inhibition

The PI3K/Akt/mTOR pathway is a crucial signaling cascade that regulates cell growth,

proliferation, and survival. Its aberrant activation is a hallmark of many cancers. Certain

quinoline derivatives have been shown to inhibit this pathway, leading to apoptosis and cell

cycle arrest in cancer cells.[5][6]
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Seed cancer cells in 96-well plate

Incubate for 24h

Treat with 7-methylquinoline derivatives

Incubate for 48-72h

Add MTT reagent

Incubate for 4h

Add solubilizing agent (e.g., DMSO)

Measure absorbance at 570 nm

Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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